Cas no 2738695-30-0 ((1R,2R)-2-Amino-4-[(4-chloropyrazol-1-yl)methyl]cyclopentan-1-ol;dihydrochloride)
(1R,2R)-2-Amino-4-[(4-chloropyrazol-1-yl)methyl]cyclopentan-1-ol;dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (1R,2R)-2-Amino-4-[(4-chloropyrazol-1-yl)methyl]cyclopentan-1-ol;dihydrochloride
- EN300-7438899
- 2375254-66-1
- rac-(1R,2R)-2-amino-4-[(4-chloro-1H-pyrazol-1-yl)methyl]cyclopentan-1-ol dihydrochloride
- Z3824313541
- 2738695-30-0
-
- Inchi: 1S/C9H14ClN3O.2ClH/c10-7-3-12-13(5-7)4-6-1-8(11)9(14)2-6;;/h3,5-6,8-9,14H,1-2,4,11H2;2*1H/t6?,8-,9-;;/m1../s1
- InChI Key: BOAHUZUJMUJRBS-OKYUWJQTSA-N
- SMILES: ClC1C=NN(C=1)CC1C[C@H]([C@@H](C1)N)O.Cl.Cl
Computed Properties
- Exact Mass: 287.035895g/mol
- Monoisotopic Mass: 287.035895g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.1Ų
(1R,2R)-2-Amino-4-[(4-chloropyrazol-1-yl)methyl]cyclopentan-1-ol;dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7438899-0.05g |
rac-(1R,2R)-2-amino-4-[(4-chloro-1H-pyrazol-1-yl)methyl]cyclopentan-1-ol dihydrochloride |
2738695-30-0 | 95.0% | 0.05g |
$235.0 | 2025-03-11 | |
| Enamine | EN300-7438899-0.1g |
rac-(1R,2R)-2-amino-4-[(4-chloro-1H-pyrazol-1-yl)methyl]cyclopentan-1-ol dihydrochloride |
2738695-30-0 | 95.0% | 0.1g |
$352.0 | 2025-03-11 | |
| Enamine | EN300-7438899-0.25g |
rac-(1R,2R)-2-amino-4-[(4-chloro-1H-pyrazol-1-yl)methyl]cyclopentan-1-ol dihydrochloride |
2738695-30-0 | 95.0% | 0.25g |
$503.0 | 2025-03-11 | |
| Enamine | EN300-7438899-0.5g |
rac-(1R,2R)-2-amino-4-[(4-chloro-1H-pyrazol-1-yl)methyl]cyclopentan-1-ol dihydrochloride |
2738695-30-0 | 95.0% | 0.5g |
$791.0 | 2025-03-11 | |
| Enamine | EN300-7438899-1.0g |
rac-(1R,2R)-2-amino-4-[(4-chloro-1H-pyrazol-1-yl)methyl]cyclopentan-1-ol dihydrochloride |
2738695-30-0 | 95.0% | 1.0g |
$1014.0 | 2025-03-11 | |
| Enamine | EN300-7438899-2.5g |
rac-(1R,2R)-2-amino-4-[(4-chloro-1H-pyrazol-1-yl)methyl]cyclopentan-1-ol dihydrochloride |
2738695-30-0 | 95.0% | 2.5g |
$1988.0 | 2025-03-11 | |
| Enamine | EN300-7438899-5.0g |
rac-(1R,2R)-2-amino-4-[(4-chloro-1H-pyrazol-1-yl)methyl]cyclopentan-1-ol dihydrochloride |
2738695-30-0 | 95.0% | 5.0g |
$2940.0 | 2025-03-11 | |
| Enamine | EN300-7438899-10.0g |
rac-(1R,2R)-2-amino-4-[(4-chloro-1H-pyrazol-1-yl)methyl]cyclopentan-1-ol dihydrochloride |
2738695-30-0 | 95.0% | 10.0g |
$4360.0 | 2025-03-11 | |
| 1PlusChem | 1P028GFA-50mg |
rac-(1R,2R)-2-amino-4-[(4-chloro-1H-pyrazol-1-yl)methyl]cyclopentan-1-oldihydrochloride |
2738695-30-0 | 95% | 50mg |
$342.00 | 2024-05-07 | |
| 1PlusChem | 1P028GFA-100mg |
rac-(1R,2R)-2-amino-4-[(4-chloro-1H-pyrazol-1-yl)methyl]cyclopentan-1-oldihydrochloride |
2738695-30-0 | 95% | 100mg |
$497.00 | 2024-05-07 |
(1R,2R)-2-Amino-4-[(4-chloropyrazol-1-yl)methyl]cyclopentan-1-ol;dihydrochloride Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on (1R,2R)-2-Amino-4-[(4-chloropyrazol-1-yl)methyl]cyclopentan-1-ol;dihydrochloride
Introduction to (1R,2R)-2-Amino-4-[(4-chloropyrazol-1-yl)methyl]cyclopentan-1-ol; dihydrochloride (CAS No. 2738695-30-0)
(1R,2R)-2-Amino-4-[(4-chloropyrazol-1-yl)methyl]cyclopentan-1-ol; dihydrochloride, identified by its CAS number 2738695-30-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a cyclopentanone core substituted with an amino group and a chlorinated pyrazole moiety, has garnered attention due to its potential biological activities and structural features that make it a valuable candidate for further research and development.
The< strong>structure of (1R,2R)-2-amino-4-[(4-chloropyrazol-1-yl)methyl]cyclopentan-1-ol; dihydrochloride presents a unique combination of functional groups that may contribute to its pharmacological properties. The cyclopentanone ring is a common scaffold in many bioactive molecules, known for its ability to interact with biological targets in a specific manner. The presence of the< strong>amino group at the 2-position and the< strong>4-chloropyrazol-1-ylmethyl substituent at the 4-position adds further complexity and potential for biological activity.
In recent years, there has been growing interest in the development of molecules that incorporate heterocyclic structures, such as pyrazole derivatives, due to their diverse biological activities. Pyrazole compounds are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The< strong>4-chloropyrazol-1-ylmethyl group in this compound may contribute to these activities by interacting with specific biological targets.
The< strong>dihydrochloride salt form of this compound is particularly noteworthy, as it enhances the solubility and stability of the molecule, making it more suitable for various pharmaceutical applications. Salt formation is a common strategy in drug development to improve the pharmacokinetic properties of active pharmaceutical ingredients (APIs).
Recent studies have highlighted the importance of chiral molecules in drug development. The< strong>(1R,2R) configuration of this compound suggests that it may exhibit enantioselective interactions with biological targets, which could lead to improved efficacy and reduced side effects. Chiral drugs are often more effective than their racemic counterparts because they can interact more specifically with biological receptors.
The< strong>CAS number 2738695-30-0 provides a unique identifier for this compound, facilitating its recognition and use in research and development settings. This standardized numbering system is essential for ensuring that researchers around the world can accurately identify and reference specific chemical entities.
The< strong>cyclopentanone core of (1R,2R)-2-amino-4-[(4-chloropyrazol-1-yl)methyl]cyclopentan-1-ol; dihydrochloride is a key feature that may contribute to its biological activity. Cyclopentanone derivatives have been shown to interact with various biological targets, including enzymes and receptors involved in signal transduction pathways. The< strong>amino group at the 2-position may also play a role in these interactions by forming hydrogen bonds or participating in other types of non-covalent interactions.
The< strong>4-chloropyrazol-1-ylmethyl substituent is another important feature of this compound. Chlorinated pyrazole derivatives have been reported to exhibit a variety of biological activities, including anti-inflammatory and anticancer effects. The chlorine atom may enhance the electrophilicity of the pyrazole ring, making it more susceptible to nucleophilic attack by biological targets.
In conclusion, (1R,2R)-2-amino-4-[(4-chloropyrazol-1yl)methyl]cyclopentan-l ol; dihydrochloride (CAS No. 2738695300) is a promising compound with potential applications in pharmaceutical research and development. Its unique structure, featuring a cyclopentanone core substituted with an amino group and a chlorinated pyrazole moiety, makes it an attractive candidate for further investigation. The chiral configuration and salt form of this compound further enhance its potential as a lead molecule for drug discovery.
2738695-30-0 ((1R,2R)-2-Amino-4-[(4-chloropyrazol-1-yl)methyl]cyclopentan-1-ol;dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)